Cas no 1805452-37-2 (Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate)

• Product Name: Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate
• CAS No: 1805452-37-2
• MF: C₁₀H₉BrF₂N₂O₄
• MW: 339.090268850327
• CID: 4809139
• Update Time: 2025-10-28

Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate

• Inchi： 1S/C10H9BrF2N2O4/c1-2-19-6(16)3-5-4-14-10(15(17)18)8(11)7(5)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： VTMKJJRPGOGCJH-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=CC(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate

Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate (CAS No. 1805452-37-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate, identified by its CAS number 1805452-37-2, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its nitro and bromo substituents along with a difluoromethyl group, has garnered significant attention due to its versatile applications in the development of novel therapeutic agents. The unique structural features of this molecule make it a pivotal building block for chemists and pharmacologists seeking to design molecules with enhanced biological activity and improved pharmacokinetic properties.

The nitro group in Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate plays a crucial role in its reactivity, enabling various chemical transformations that are essential for drug synthesis. This functional group can be selectively reduced to an amine, providing a pathway to more complex heterocyclic structures. Additionally, the presence of the bromo substituent allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl compounds. These reactions are particularly important in the synthesis of kinase inhibitors and other targeted therapies.

The difluoromethyl group is another key feature of Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate, contributing to the metabolic stability and lipophilicity of the resulting drug candidates. Difluoromethyl groups are frequently incorporated into pharmaceuticals to improve their pharmacokinetic profiles, including increased bioavailability and resistance to metabolic degradation. Recent studies have highlighted the significance of this moiety in enhancing the binding affinity of small molecule inhibitors to their biological targets. For instance, compounds containing difluoromethyl groups have shown promising results in the treatment of cancer and inflammatory diseases.

In recent years, Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate has been utilized in the synthesis of several lead compounds that are being evaluated in clinical trials. One notable application is in the development of novel antiviral agents, where its structural framework has been modified to target viral proteases and polymerases. The ability to modify this intermediate through various synthetic routes has allowed researchers to fine-tune the properties of their drug candidates, leading to more effective treatments with fewer side effects.

The versatility of Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate extends beyond antiviral applications. It has also been employed in the synthesis of kinase inhibitors, which are critical for treating a wide range of cancers. By leveraging its reactive sites, chemists have been able to develop molecules that selectively inhibit specific kinases, thereby minimizing off-target effects. This approach has led to several candidates entering clinical development pipelines, demonstrating the compound's importance in modern drug discovery.

Another area where Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate has made significant contributions is in the field of central nervous system (CNS) drugs. The nitro group and the overall pyridine scaffold provide a suitable platform for designing molecules that interact with neurotransmitter receptors and ion channels. Recent research has shown that derivatives of this compound exhibit potential as anxiolytics and antidepressants. The ability to modify its structure allows for precise tuning of pharmacological properties, making it an invaluable tool for medicinal chemists.

The synthetic pathways involving Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate are well-documented and have been optimized for high yields and purity. These methods often involve multi-step sequences that showcase the compound's reactivity and compatibility with various functional groups. The ease with which it can be transformed into more complex structures underscores its importance as a synthetic intermediate. Furthermore, advances in green chemistry principles have led to more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

In conclusion, Ethyl 3-bromo-4-(difluoromethyl)-2-nitropyridine-5-acetate (CAS No. 1805452-37-2) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it indispensable for developing novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.